Cas no 17122-70-2 ((2Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide)

• Product Name: (2Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide
• CAS No: 17122-70-2
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 2924355
• PubChem ID: 6400967
• Update Time: 2025-10-31

(2Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide
• (Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide
• NNFBHWYCGXMTCC-YRNVUSSQSA-N
• ALBB-015031
• MFCD18064635
• acetamide, N-(4-ethylphenyl)-2-(hydroxyimino)-, (2Z)-
• LS-04769
• N-(4-Ethyl-phenyl)-2-[(E)-hydroxyimino]-acetamide
• AKOS005174988
• 17122-70-2
• CS-0448214
• (2Z)-N-(4-ethylphenyl)-2-hydroxyiminoacetamide
• SCHEMBL3988266

• MDL： MFCD18064635
• Inchi： 1S/C10H12N2O2/c1-2-8-3-5-9(6-4-8)12-10(13)7-11-14/h3-7,14H,2H2,1H3,(H,12,13)/b11-7-
• InChI Key： NNFBHWYCGXMTCC-XFFZJAGNSA-N
• SMILES： O=C(/C=N\O)NC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 192.089877630Da
• Monoisotopic Mass: 192.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3

(2Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide

Introduction to (2Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide (CAS No. 17122-70-2)

(2Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide is a specialized organic compound with a molecular formula that reflects its complex structure. This compound, identified by the CAS number 17122-70-2, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique chemical properties and potential applications. The presence of both aromatic and functional groups in its molecular framework makes it a subject of interest for various biochemical interactions.

The compound's structure consists of an amide group attached to a phenyl ring substituted with an ethyl group, and a hydroxyimino functional group on the acetamide moiety. This specific arrangement of atoms and functional groups contributes to its reactivity and makes it a valuable candidate for further investigation in synthetic chemistry and drug development.

In recent years, there has been a growing interest in exploring the pharmacological properties of (2Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide. Researchers have been particularly interested in its potential as a precursor or intermediate in the synthesis of more complex molecules that could have therapeutic benefits. The hydroxyimino group, in particular, is known for its ability to participate in various chemical reactions, including oxidation-reduction processes, which are crucial in many biological pathways.

One of the most promising areas of research involving this compound is its role in developing novel antimicrobial agents. The unique structure of (2Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide suggests that it could interact with bacterial enzymes or cell membranes in ways that disrupt microbial growth. Preliminary studies have shown that derivatives of this compound exhibit promising activity against certain strains of bacteria, making it a potential candidate for further development into new antibiotics.

Additionally, the compound's aromatic ring system and amide functionality make it a suitable candidate for investigation as a kinase inhibitor. Kinases are enzymes that play a critical role in many cellular processes, including cell signaling, proliferation, and differentiation. By inhibiting specific kinases, (2Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide could potentially be developed into a therapeutic agent for treating conditions such as cancer, where abnormal kinase activity is often observed.

The synthesis of this compound has also been optimized to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Advanced synthetic techniques have been employed to develop efficient routes that minimize side reactions and maximize the formation of the desired product. These advancements have made it possible to produce sufficient quantities of (2Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide for both laboratory research and potential clinical trials.

In conclusion, (2Z)-N-(4-Ethylphenyl)-2-(hydroxyimino)acetamide (CAS No. 17122-70-2) is a versatile compound with significant potential in the fields of pharmaceuticals and synthetic chemistry. Its unique structure and reactivity make it a valuable tool for researchers exploring new therapeutic agents. As more studies are conducted on this compound, its applications are likely to expand, offering new possibilities for treating various diseases and improving human health.